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Compound of Interest

Compound Name:
[(2-Chlorophenyl)amino]

(oxo)acetic acid

CAS No.: 77901-50-9

Cat. No.: B2375143 Get Quote

Executive Summary & Chemical Identification
acetic acid (Synonyms: N-(2-Chlorophenyl)oxamic acid; 2-((2-Chlorophenyl)amino)-2-oxoacetic

acid) is a halogenated organic acid used primarily as an intermediate in the synthesis of non-

steroidal anti-inflammatory drugs (NSAIDs) and heterocyclic compounds.[1][2]

Effective disposal requires strict adherence to Halogenated Waste protocols. Unlike simple

mineral acids, this compound cannot be neutralized and sewered due to the stability of the

chlorinated aromatic ring and its potential for aquatic toxicity.[3]
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Parameter Data

CAS Number 77901-50-9

Molecular Formula C₈H₆ClNO₃

Molecular Weight 199.59 g/mol

Physical State Solid (White to off-white powder)

Acidity (pKa) ~3.0 (Carboxylic acid moiety)

Primary Hazards
Skin/Eye Irritant (H315, H319), STOT SE

(H335), Aquatic Toxicity

RCRA Status
Characteristic Hazardous Waste (Not

specifically P/U listed, but toxic/halogenated)

Hazard Analysis & Disposal Logic
To ensure scientific integrity in our disposal process, we must understand the causality behind

the safety rules.[3]

The Halogen Factor
The presence of the chlorine atom on the phenyl ring dictates the disposal path.

Why not drain dispose? Even if neutralized to a water-soluble salt (e.g., sodium 2-

chlorophenyloxamate), the chlorinated aromatic core resists biodegradation in municipal

water treatment systems, posing bioaccumulation risks.[1][3]

Why segregate? Incineration of chlorinated compounds generates Hydrogen Chloride (HCl)

gas. This requires incinerators equipped with specific acid-gas scrubbers.[1] Mixing this

waste with non-halogenated solvents (like Acetone or Methanol) forces the entire volume to

be treated as halogenated, exponentially increasing disposal costs.[3]

Thermal Decomposition Risks
In the event of improper incineration or fire, this compound decomposes to release:
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Hydrogen Chloride (HCl): Corrosive, toxic gas.[3]

Nitrogen Oxides (NOx): Respiratory irritants.

Carbon Monoxide (CO): Asphyxiant.

Waste Classification Decision Tree
The following logic gate ensures the material ends up in the correct regulatory drum.

Waste Material Containing
[(2-Chlorophenyl)amino](oxo)acetic acid

What is the physical state?

Solid Waste
(Pure powder, contaminated gloves, paper)

Solid

Liquid Waste
(Mother liquor, reaction mixture)

Liquid

SOLID HALOGENATED WASTE
(Double-bagged, Label: Toxic/Irritant) Primary Solvent Base?

Aqueous Solution
(Water-based)

Aqueous

Organic Solvent
(DCM, EtOAc, Methanol)

Organic

AQUEOUS TOXIC WASTE
(Do NOT neutralize & sewer)

Trace Organics Present

LIQUID HALOGENATED ORGANIC
(Do not mix with oxidizers)

Contains Halogen
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Figure 1: Decision logic for segregating acetic acid waste streams.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
Applicability: Expired pure chemicals, weighing boats, contaminated PPE, filter paper.[3]

Containment: Place the solid material into a clear polyethylene bag.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "acetic acid" (Do not use abbreviations).[1]

Hazard Checkboxes: Check "Toxic" and "Irritant".

Secondary Containment: Place the sealed bag into the laboratory's designated Solid

Halogenated Waste drum (often a wide-mouth HDPE drum).

Verification: Ensure the drum lid is sealed to prevent moisture entry, which could cause

hydrolysis or clumping.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors from synthesis, HPLC waste.[3]

Compatibility Check:

Ensure the receiving waste container does NOT contain strong bases (e.g., NaOH, KOH)

or strong oxidizers (e.g., Nitric Acid).[3][4]

Reasoning: Mixing an organic acid with a concentrated base in a closed drum is an

exothermic reaction that can pressurize and rupture the container.

Segregation:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into Halogenated Organic

Waste.
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If dissolved in Methanol or Ethyl Acetate: Even though the solvent is non-halogenated, the

presence of the solute (the chlorophenyl acid) renders the entire mixtureHalogenated

Waste.

Transfer:

Use a funnel to prevent spills.

Leave at least 10% headspace in the container for vapor expansion.

Rinsing: Triple-rinse the empty reaction vessel with a small volume of acetone/DCM and add

the rinsate to the same waste container.

Emergency Response: Spill Contingency
In the event of a benchtop spill, immediate action prevents exposure and contamination

spread.[3]

1. ALERT
Notify nearby personnel

2. PPE UP
Nitrile gloves, Goggles,

Lab Coat

3. CONTAIN
Cover with absorbent pads

or vermiculite

4. COLLECT
Scoop into bag.

Do not create dust.

5. DECONTAMINATE
Wipe surface with

soap & water

6. DISPOSE
Label as Halogenated

Solid Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.[1][3]

Critical Note on Decontamination: After removing the bulk solid, wipe the area with a dilute

surfactant (soap water).[3] Avoid using bleach (Sodium Hypochlorite) immediately, as mixing

bleach with acidic organic residues can theoretically generate hazardous chloramines or

chlorine gas, although the risk is lower with this specific acid than with amines.[3]

Compatibility Matrix
Use this table to verify what can and cannot be stored in the same waste carboy.
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Waste Stream Compatibility Reasoning

Halogenated Solvents (DCM,

CHCl₃)
✅ Compatible Standard disposal path.[1][3]

Non-Halo Solvents (Acetone,

Hexane)
⚠️ Technically Safe

Safe chemically, but renders

the cheap waste expensive

(downgrades to Halogenated).

[3]

Aqueous Acids (HCl, H₂SO₄) ✅ Compatible

Acid + Acid is generally stable,

but ensure no heat generation.

[3]

Aqueous Bases (NaOH,

NH₄OH)
❌ INCOMPATIBLE

Exothermic neutralization; risk

of pressurization/explosion.[3]

Oxidizers (Nitric Acid,

Peroxides)
❌ INCOMPATIBLE

Risk of violent oxidation of the

organic aromatic ring.[3]

Cyanides / Sulfides ❌ INCOMPATIBLE
Acidic waste releases fatal

HCN or H₂S gas upon contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.bldpharm.com/products/77901-50-9.html
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID10233100
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.benchchem.com/product/b2375143#2-chlorophenyl-amino-oxo-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b2375143#2-chlorophenyl-amino-oxo-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b2375143#2-chlorophenyl-amino-oxo-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b2375143#2-chlorophenyl-amino-oxo-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2375143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2375143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

